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Compound of Interest

Compound Name: D-{Met-Met}

Cat. No.: B3298246

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical information regarding the dipeptide D-Methionyl-D-
methionine, herein referred to as D-{Met-Met}.

Core Chemical Data

D-{Met-Met} is the dipeptide composed of two D-methionine residues. The molecular formula
and CAS (Chemical Abstracts Service) registry number are essential identifiers for this
compound in research and development.

Identifier Value Source
Chemical Name D-Methionyl-D-methionine N/A
Synonyms H-D-Met-D-Met-OH [1]

CAS Number 89680-20-6 [1]12]
Molecular Formula C10H20N203S2 [1]
Molecular Weight 280.41 g/mol [1]

Note: The CAS number 52715-93-2 is associated with Methionylmethionine without specified
stereochemistry or as a mixture of stereocisomers (DL-methionyl-DL-methionine) and should not
be used to specifically identify D-{Met-Met}[3].
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Experimental Protocols and Signaling Pathways

Currently, detailed experimental protocols and established signaling pathways specifically
involving D-Methionyl-D-methionine are not readily available in the public domain based on the
conducted literature search. Further investigation into specialized databases and research
publications may be required to uncover specific applications or biological activities.

Visualized Relationships

To aid in conceptualization, the following diagrams illustrate the fundamental molecular
relationship and a generalized workflow for its investigation.
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Caption: Molecular structure relationship of D-{Met-Met}.
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General Investigative Workflow for D-{Met-Met}
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Caption: A generalized workflow for the investigation of D-{Met-Met}.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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